Cas no 58-63-9 (Inosine)

• Product Name: Inosine
• CAS No: 58-63-9
• MF: C₁₀H₁₂N₄O₅
• MW: 268.226081848145
• MDL: MFCD00066770
• CID: 33704
• PubChem ID: 24896051
• Update Time: 2025-08-19

Inosine Chemical and Physical Properties

Names and Identifiers

• Inosine
• Hypoxanthine ribonucleoside
• Hypoxanthine-9-beta-D-ribofuranoside
• Indole-3-carboxaldehyde
• (-)-Inosine
• 9-[(2S,5S)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1,9-dihydro-6H-purin-6-one
• INOSINE(P)
• INOSINE(RG)
• (?)-Inosine
• 6-Oxopurine riboside
• 6-oxy-purine riboside
• 9-β-D-Ribofuranosylhypoxanthine
• Atorel
• beta-D-Ribofuranoside, hypoxanthine-9
• HXR
• hypoxanthine
• Hypoxanthosine
• Ino
• INO 495
• Inosie
• nosine
• Oxiamin
• OxiaMine
• Ribonosine
• RIBOXINE
• Selfer
• Trophicardyl
• (−)-Inosine
• Hypoxanthine 9-β-D-ribofuranoside
• Hypoxanthine 9-beta-D-ribofuranoside
• 肌苷
• Trophicardyl
• Pantholic-L
• Panholic-L
• Hypoxanthine riboside
• beta-Inosine
• Hypoxanthine D-riboside
• Hypoxanthine nucleoside
• Inosinum
• Inosina
• 9-beta-D-Ribofuranosylhypoxanthine
• iso-prinosine
• Inosine [INN:JAN]
• Inosinum [INN-Latin]
• Inosina [INN-Spanish]
• hypoxanthine-ribose
• Hypoxanthine, 9-beta-D-ribofuranosyl-
• Inosin
• 9-beta-D-Ribofuranosyl-1,9-dihydro-6H-purin-6-one (Inosine)

• MDL： MFCD00066770
• Inchi： 1S/C10H12N4O5/c15-1-4-6(16)7(17)10(19-4)14-3-13-5-8(14)11-2-12-9(5)18/h2-4,6-7,10,15-17H,1H2,(H,11,12,18)/t4-,6-,7-,10?/m1/s1
• InChI Key： UGQMRVRMYYASKQ-VTHZCTBJSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H](C1N1C=NC2C(NC=NC1=2)=O)O)O
• BRN： 624889

Computed Properties

• Exact Mass: 268.08100
• Monoisotopic Mass: 268.08077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 268.23
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -1.3
• Topological Polar Surface Area: 129

Experimental Properties

• Color/Form: Powder
• Density: 1.3846 (rough estimate)
• Melting Point: 222-226 °C (dec.) (lit.)
• Boiling Point: 226 C (dec.)
• Flash Point: 397 °C
• Refractive Index: -52 ° (C=1, H2O)
• Solubility: H2O: 0.5 M, clear, colorless
• Water Partition Coefficient: 2.1 g/100 mL (20 ºC)
• Stability/Shelf Life: Hygroscopic
• PSA: 133.49000
• LogP: -2.26890
• Solubility: Dissolve 1.6g of product in 100ml of water at 20 ℃. It is slightly soluble in dilute hydrochloric acid and alkali hydroxide solution, and very slightly soluble in ethanol. It is easy to hydrolyze in dilute inorganic acid to produce hypoxanthine and D-ribose.
• Merck: 4975
• Specific Rotation: -49.2 º (c=1,H2O 18 ºC)

Inosine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：10
• RTECS：NM7460000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides